
"Bis(4-methyl-2-pentyl) phthalate" molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(4-methyl-2-pentyl) phthalate

Cat. No.: B047155 Get Quote

Physicochemical Properties of Bis(4-methyl-2-
pentyl) phthalate
Bis(4-methyl-2-pentyl) phthalate, a notable member of the phthalate ester family, possesses

distinct physicochemical properties that are crucial for its application and environmental

assessment. This technical overview provides a concise summary of its molecular formula and

weight, essential parameters for researchers and drug development professionals.

The empirical formula for Bis(4-methyl-2-pentyl) phthalate is C20H30O4.[1][2][3] This

formula delineates the precise number of carbon, hydrogen, and oxygen atoms constituting a

single molecule of the compound.

The molecular weight of this compound is approximately 334.45 g/mol .[2][3][4] This value is a

critical parameter in stoichiometric calculations, analytical method development, and

toxicological studies. The precise molecular weight may vary slightly depending on the isotopic

composition of its constituent elements.
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Property Value Source

Molecular Formula C20H30O4 [1][2][3]

Molecular Weight 334.4 g/mol [1]

334.45 g/mol [2][3][4]

334.4498 g/mol [5]

CAS Number 84-63-9 [1][2][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methyl-2-pentyl_-phthalate
https://www.accustandard.com/prod0013447.html
https://www.scbt.com/p/bis-4-methyl-2-pentyl-phthalate-84-63-9
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methyl-2-pentyl_-phthalate
https://www.accustandard.com/prod0013447.html
https://www.scbt.com/p/bis-4-methyl-2-pentyl-phthalate-84-63-9
https://www.chemnet.com/cas/en/146-50-9/BIS(4-METHYL-2-PENTYL)PHTHALATE.html
https://ez.restek.com/compound/view/en/84-63-9/Bis[4-methyl-2-pentyl]phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methyl-2-pentyl_-phthalate
https://www.accustandard.com/prod0013447.html
https://www.scbt.com/p/bis-4-methyl-2-pentyl-phthalate-84-63-9
https://ez.restek.com/compound/view/en/84-63-9/Bis[4-methyl-2-pentyl]phthalate
https://www.benchchem.com/product/b047155?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methyl-2-pentyl_-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methyl-2-pentyl_-phthalate
https://www.accustandard.com/prod0013447.html
https://www.scbt.com/p/bis-4-methyl-2-pentyl-phthalate-84-63-9
https://www.chemnet.com/cas/en/146-50-9/BIS(4-METHYL-2-PENTYL)PHTHALATE.html
https://ez.restek.com/compound/view/en/84-63-9/Bis[4-methyl-2-pentyl]phthalate
https://www.benchchem.com/product/b047155#bis-4-methyl-2-pentyl-phthalate-molecular-weight-and-formula
https://www.benchchem.com/product/b047155#bis-4-methyl-2-pentyl-phthalate-molecular-weight-and-formula
https://www.benchchem.com/product/b047155#bis-4-methyl-2-pentyl-phthalate-molecular-weight-and-formula
https://www.benchchem.com/product/b047155#bis-4-methyl-2-pentyl-phthalate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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